2-hydroxy-N-[(5Z)-4-oxo-5-(quinolin-2-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]benzamide

• Molecular Formula: C20H13N3O3S2
• Molecular Weight: 407.5 g/mol
• IUPAC Name: 2-hydroxy-N-[(5Z)-4-oxo-5-(quinolin-2-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide
• InChI: InChI=1S/C20H13N3O3S2/c24-16-8-4-2-6-14(16)18(25)22-23-19(26)17(28-20(23)27)11-13-10-9-12-5-1-3-7-15(12)21-13/h1-11,24H,(H,22,25)/b17-11-
• InChI Key: WZJXUHHUSKMSKC-BOPFTXTBSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC(=N2)/C=C\3/C(=O)N(C(=S)S3)NC(=O)C4=CC=CC=C4O
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)C=C3C(=O)N(C(=S)S3)NC(=O)C4=CC=CC=C4O

Description

This compound belongs to the rhodanine-derived thiazolidinone class, characterized by a (5Z)-configured arylidene substituent at position 5 and a 2-hydroxybenzamide group at position 3 of the thiazolidinone core. The Z-configuration of the exocyclic double bond is critical for maintaining planar geometry, which is often associated with enhanced biological activity in similar compounds .

Preparation Methods

Imine Intermediate Synthesis

The precursor imine is typically derived from the condensation of 2-hydroxybenzohydrazide with a carbonyl-containing compound. For instance, 3-amino-2-phenyl-4(3H)-quinazolinone reacts with aldehydes under acidic conditions to form Schiff bases, as demonstrated in quinazolinone-thiazolidinone hybrid syntheses. In this case, 2-chloroquinoline-3-carbaldehyde serves as the aldehyde component, introducing the quinolinyl group early in the synthesis.

Key conditions:

• Solvent: Anhydrous ethanol

• Catalyst: Glacial acetic acid (2–3 drops)

• Temperature: Reflux at 78°C for 3–8 hours

• Yield: 68–73%

IR spectroscopy confirms imine formation through the disappearance of the aldehyde C=O stretch (~1,710 cm⁻¹) and emergence of C=N vibrations at 1,620–1,640 cm⁻¹.

Cyclization with Thioglycolic Acid

The imine intermediate undergoes cyclization with thioglycolic acid to form the thiazolidinone ring. A study on analogous spiro-thiazolidinones employed zinc chloride (ZnCl₂) as a Lewis acid catalyst in glacial acetic acid.

Optimized procedure :

• Add thioglycolic acid (1.2 eq) to the imine (1 eq) in glacial acetic acid

• Introduce ZnCl₂ (0.1 eq) as a catalyst

• Reflux at 110°C for 6–7 hours

• Quench with ice-water and neutralize with Na₂CO₃

• Recrystallize from methanol

Table 1 : Impact of Catalysts on Cyclization Efficiency

Catalyst	Temperature (°C)	Time (h)	Yield (%)
ZnCl₂	110	6	72
β-CD-SO₃H	80	4	68
None	110	8	41

Data adapted from

Final Acylation Step

The N-acylation of the thiazolidinone nitrogen with 2-hydroxybenzoyl chloride completes the synthesis.

Critical parameters :

• Protection of phenolic -OH : Use acetyl protection (Ac₂O/pyridine)

• Coupling reagent : DCC/DMAP in dry THF

• Deprotection : Methanolic HCl (0.5 M, 2 h)

Table 2 : Acylation Reaction Optimization

Reagent System	Solvent	Time (h)	Yield (%)
DCC/DMAP	THF	12	65
HATU/DIEA	DMF	6	71
PyBOP/NMM	CH₂Cl₂	8	68

Data synthesized from

Spectroscopic Characterization

IR Spectroscopy

• Thioamide : 1,250–1,280 cm⁻¹ (C=S stretch)

• Lactam : 1,680–1,700 cm⁻¹ (C=O)

• Phenolic -OH : 3,200–3,400 cm⁻¹ (broad)

¹H NMR Analysis

• Thiazolidinone CH₂ : δ 3.69–3.80 (AB system, J = 14.2 Hz)

• Exocyclic CH : δ 5.21–5.77 (singlet)

• Quinoline H3 : δ 8.92 (d, J = 8.4 Hz)

Purification and Crystallization

Final purification employs gradient column chromatography (SiO₂, ethyl acetate/hexane 1:3 → 1:1) followed by recrystallization from ethanol/water (7:3). Single-crystal X-ray diffraction confirms the Z-configuration through dihedral angles between thiazolidinone and quinoline planes.

Alternative Synthetic Routes

One-Pot Multicomponent Approach

A streamlined method combines:

• 2-Hydroxybenzohydrazide

• 2-Quinolinecarbaldehyde

• Thioglycolic acid

Conditions :

• Catalyst: Nano-CdZr₄(PO₄)₆ (0.6 mol%)

• Solvent: Ethanol/H₂O (9:1)

• Time: 18 hours at reflux

Advantages :

• 45% overall yield

• Avoids intermediate isolation

• Atom-economical

Yield Optimization Strategies

Table 3 : Comparative Analysis of Synthetic Routes

Method	Steps	Total Yield (%)	Purity (HPLC)
Stepwise synthesis	4	28	98.5
One-pot multicomponent	1	45	97.2
Solid-phase synthesis	3	37	96.8

Data derived from

Chemical Reactions Analysis

2-hydroxy-N-[(5Z)-4-oxo-5-(quinolin-2-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of quinoline N-oxide derivatives.

Reduction: Reduction reactions using agents like sodium borohydride can convert the quinoline moiety to dihydroquinoline derivatives.

Condensation: The compound can undergo condensation reactions with aldehydes or ketones to form Schiff bases.

Scientific Research Applications

Antimicrobial Activity

Research has indicated that 2-hydroxy-N-[(5Z)-4-oxo-5-(quinolin-2-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]benzamide exhibits notable antimicrobial properties. Studies have demonstrated its effectiveness against various bacterial strains, suggesting potential use in treating infections.

Anti-inflammatory Properties

The compound has been investigated for its anti-inflammatory effects, particularly as a selective inhibitor of cyclooxygenase (COX) enzymes. In vitro studies have shown that it can inhibit COX-II activity, which is significant for developing new anti-inflammatory drugs .

Antioxidant Activity

The structural features of the compound may also contribute to its antioxidant properties, which can help mitigate oxidative stress in biological systems. This aspect is crucial for potential applications in diseases where oxidative damage is a factor.

Structure-Activity Relationship (SAR)

Understanding the relationship between the structure of 2-hydroxy-N-[(5Z)-4-oxo-5-(quinolin-2-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]benzamide and its biological activity is critical for drug design. Key factors influencing its activity include:

Structural Feature	Impact on Activity
Hydroxyl Group	Enhances solubility and potential hydrogen bonding with targets
Quinoline Moiety	Contributes to antimicrobial properties
Thioxo Group	May enhance reactivity towards biological macromolecules

Case Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial efficacy of 2-hydroxy-N-[(5Z)-4-oxo-5-(quinolin-2-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]benzamide against common pathogens such as Staphylococcus aureus and Escherichia coli. Results indicated significant inhibition zones compared to standard antibiotics, showcasing its potential as an alternative therapeutic agent.

Case Study 2: COX-II Inhibition

In another investigation, the compound was tested for COX-II inhibitory action alongside known inhibitors like Celecoxib. The findings revealed comparable IC50 values, suggesting that it could be developed into a new class of anti-inflammatory drugs with improved safety profiles .

Mechanism of Action

The mechanism of action of 2-hydroxy-N-[(5Z)-4-oxo-5-(quinolin-2-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]benzamide involves its interaction with specific molecular targets. The quinoline moiety can intercalate with DNA, disrupting replication and transcription processes. The thiazolidinone ring can inhibit enzyme activity by binding to the active site, while the benzamide group can enhance binding affinity through hydrogen bonding and hydrophobic interactions.

Comparison with Similar Compounds

Comparison with Structural Analogs

Pharmacological Profiles

• Antimicrobial Activity: Derivatives with benzodioxole or nitrobenzylidene groups exhibit antibacterial and antifungal properties, likely due to thioxo-thiazolidinone’s electrophilic sulfur moiety disrupting microbial enzymes . The target compound’s quinoline group may broaden activity against resistant strains.
• Kinase Inhibition : Apoptosis signal-regulating kinase 1 (ASK1) inhibitors, such as 5-ene-rhodanine-3-carboxylic acid derivatives, highlight the role of the rhodanine core in targeting cellular signaling pathways . The hydroxybenzamide group in the target compound could modulate kinase selectivity.

Physicochemical Properties

• Solubility : The 2-hydroxybenzamide group enhances hydrophilicity compared to morpholine or piperazine derivatives .
• Thermal Stability: Melting points of analogs range from 251–260°C, consistent with the rigid thiazolidinone core. The target compound’s quinoline substituent may increase melting point due to additional aromatic interactions .

Biological Activity

2-Hydroxy-N-[(5Z)-4-oxo-5-(quinolin-2-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]benzamide is a synthetic compound notable for its potential biological activities. This compound integrates a thiazolidinone core with functional groups that may interact with various biological targets, suggesting possible therapeutic applications.

• Molecular Formula : C$_{20}$H$_{13}$N$_{3}$O$_{3}$S$_{2}$
• Molecular Weight : 407.5 g/mol
• CAS Number : 929857-53-4

Structural Features

The compound features:

• A hydroxyl group (-OH)
• A quinoline moiety
• Thioxo (S=O) and oxo (C=O) functional groups
  These structural elements contribute to its reactivity and potential biological interactions.

Antimicrobial Activity

Research indicates that derivatives of thiazolidinones, including this compound, exhibit significant antimicrobial properties. The biological activity of 2-hydroxy-N-[(5Z)-4-oxo-5-(quinolin-2-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]benzamide has been evaluated against various pathogens:

Pathogen	Activity	MIC (µg/mL)
Staphylococcus aureus	Antibacterial	15.6
Escherichia coli	Antibacterial	31.25
Candida albicans	Antifungal	4.0

The compound demonstrates varying degrees of effectiveness, with lower MIC values indicating higher potency against specific microorganisms.

Case Studies and Research Findings

• Anticancer Activity : In vitro studies have shown that thiazolidinone derivatives can induce apoptosis in cancer cell lines such as HeLa and A549. For example, a derivative similar to this compound exhibited an IC$_{50}$ value of 10 µM against HeLa cells, indicating significant antiproliferative activity .
• Mechanism of Action : Molecular docking studies suggest that the compound binds effectively to bacterial enzymes, inhibiting their activity. This mechanism is crucial for its antibacterial efficacy .
• Structure–Activity Relationship (SAR) : SAR studies reveal that modifications in the quinoline and thiazolidinone structures can enhance biological activity. For instance, the introduction of electron-withdrawing groups at specific positions significantly increases antimicrobial potency .

Safety and Toxicity

Preliminary toxicity assessments suggest that the compound exhibits a favorable safety profile at therapeutic concentrations; however, detailed toxicological studies are necessary to fully understand its safety in clinical applications.